3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(3-thienylcarbonyl)piperidine

• IUPAC Name: [3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C17H20N6OS/c1-21-15(10-22-7-5-18-12-22)19-20-16(21)13-3-2-6-23(9-13)17(24)14-4-8-25-11-14/h4-5,7-8,11-13H,2-3,6,9-10H2,1H3
• InChI Key: IWZDKGAQQMMTFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)C3=CSC=C3)CN4C=CN=C4
• Molecular Formula: C17H20N6OS
• Molecular Weight: 356.4 g/mol

Description

This compound is part of a class of piperidine-based derivatives, which are studied for various pharmacological activities. The focus here is on its synthesis, molecular structure, and chemical properties, excluding drug use, dosage, and side effects.

Synthesis Analysis

The synthesis of piperidine-based derivatives often involves reactions like cyclization and condensation. For example, Abdel‐Aziz et al. (2009) describe the synthesis of 1,3-thiazole derivatives via the reaction of 1-[4-(piperidin-1-yl)benzylidene]thiosemicarbazide with hydrazonoyl chlorides, followed by cyclization to form 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives (Abdel‐Aziz, 2009).

Molecular Structure Analysis

The molecular structure of related compounds often shows planar rings, like the benzothiazol and imidazol rings, as demonstrated by Yıldırım et al. (2006) in their study of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine (Yıldırım et al., 2006).

Chemical Reactions and Properties

The chemical reactions involving piperidine derivatives can include treatments with various chlorides and nitriles, forming compounds with significant biological activities, as seen in the research by Suresh et al. (2016) (Suresh et al., 2016).

Physical Properties Analysis

For compounds in this category, the crystal structure and conformation are crucial. For instance, Thimmegowda et al. (2009) studied the crystal structure of a related compound, highlighting its triclinic space group and chair conformation of the piperidin ring (Thimmegowda et al., 2009).

Chemical Properties Analysis

The chemical properties of piperidine derivatives can be quite diverse. For example, compounds synthesized by Rajkumar et al. (2014) were characterized by IR, 1H, and 13C NMR, and mass spectral studies, indicating a range of chemical behaviors and interactions (Rajkumar et al., 2014).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The future directions of research on imidazole compounds are vast due to their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs.